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Compound of Interest

Compound Name: C18:1 Glucosyl ceramide-d5
Cat. No.: B15556904
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on C18:1 Glucosyl ceramide-d5, a
deuterated analog of C18:1 Glucosyl ceramide. This stable isotope-labeled internal standard is
crucial for the accurate quantification of its non-labeled counterpart in various biological
matrices through mass spectrometry-based techniques.

Core Data Presentation

The fundamental physicochemical properties of C18:1 Glucosyl ceramide-d5 are summarized

below.
Property Value Reference
Molecular Weight 731.11 g/mol [1112113114]
Molecular Formula C42H74D5NO0O8 [11[2]031[4]
CAS Number 2260670-16-2 (1102131141
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Experimental Protocols

The following is a representative experimental protocol for the quantification of C18:1 Glucosyl
ceramide in biological samples, such as plasma, using C18:1 Glucosyl ceramide-d5 as an
internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation (Protein Precipitation)
« Objective: To remove proteins from the biological matrix that can interfere with the analysis.
e Procedure:

o To 50 pL of plasma sample in a microcentrifuge tube, add 200 pL of cold acetonitrile
containing the C18:1 Glucosyl ceramide-d5 internal standard at a known concentration.

o Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein
precipitation.

o Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated
proteins.

o Carefully transfer the supernatant to a new tube for further processing.
2. Lipid Extraction (Liquid-Liquid Extraction)

¢ Objective: To isolate the lipid fraction, including glucosylceramides, from the remaining
sample components.

e Procedure:

[¢]

To the supernatant from the previous step, add a chloroform:methanol (2:1, v/v) solution.

[¢]

Vortex the mixture for 1 minute to ensure proper mixing.

o

Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic phases.

o

Carefully collect the lower organic phase, which contains the lipids.
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o Dry the collected organic phase under a gentle stream of nitrogen.

o Reconstitute the dried lipid extract in a suitable solvent, such as methanol or a mobile
phase-like solution, for LC-MS/MS analysis.

3. LC-MS/MS Analysis
o Objective: To separate and quantify the analyte of interest.

 Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer.

o Chromatographic Conditions:

o Column: A C18 or C8 reversed-phase column is typically used for the separation of
sphingolipids.

o Mobile Phase: A gradient elution with two mobile phases is common. For example:
= Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

= Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 5 mM
ammonium formate.

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray ionization (ESI) in positive ion mode is generally used.

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity
and sensitivity. Specific precursor-to-product ion transitions for both C18:1 Glucosyl
ceramide and the C18:1 Glucosyl ceramide-d5 internal standard are monitored.

Mandatory Visualizations

The following diagrams illustrate key aspects of the analysis of C18:1 Glucosyl ceramide-d5.
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Caption: Experimental workflow for the quantification of glucosylceramides.
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Caption: Simplified biosynthetic pathway of glucosylceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body-img#in-depth-technical-guide-c18-1-glucosyl-ceramide-d5
https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body-img#in-depth-technical-guide-c18-1-glucosyl-ceramide-d5
https://www.benchchem.com/product/b15556904?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

References

1. tandfonline.com [tandfonline.com]

2. A novel approach for quantitation of glucosylceramide in human dried blood spot using
LC-MS/MS - PubMed [pubmed.nchbi.nlm.nih.gov]

¢ 3. Enhancement of human plasma glucosylceramide assay sensitivity using delipidized

plasma - PMC [pmc.ncbi.nim.nih.gov]

e 4. Simultaneous Quantification of Sphingolipids in Small Quantities of Liver by LC-MS/MS -

PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [In-Depth Technical Guide: C18:1 Glucosyl Ceramide-
d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556904/docs#in-depth-technical-guide-c18-1-

glucosyl-ceramide-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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